Cas no 5149-69-9 (3-(1-benzofuran-2-yl)-3-oxopropanenitrile)

• Product Name: 3-(1-benzofuran-2-yl)-3-oxopropanenitrile
• CAS No: 5149-69-9
• MF: C₁₁H₇NO₂
• MW: 185.178782701492
• MDL: MFCD00047286
• CID: 368433
• PubChem ID: 21232
• Update Time: 2025-04-19

3-(1-benzofuran-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranpropanenitrile,b-oxo-
• 3-(1-benzofuran-2-yl)-3-oxopropanenitrile
• 3-(Benzofuran-2-yl)-3-oxopropanenitrile
• 2-benzofuranpropanenitrile, beta-oxo-
• 2-Benzo-furanacetonitrile
• 5149-69-9
• EN300-09471
• CS-0062611
• Z56346968
• BRN 0146419
• 2-Benzofuranpropionitrile, beta-oxo-
• beta-Oxo-2-benzofuranpropanenitrile
• E70467
• cyanoacetylcoumarone
• BD-0229
• BENZOFURAN, 2-CYANOACETYL-
• A-Oxo-2-benzofuranpropanenitrile
• USAF KF-4
• DTXSID70199470
• MFCD00047286
• AKOS000116878
• -Oxo-2-benzofuranpropanenitrile
• 2-Cyanoacetylcoumarone
• FT-0680867
• 4-18-00-05598 (Beilstein Handbook Reference)
• J-510804
• SCHEMBL136089
• DB-071360

• MDL： MFCD00047286
• Inchi： 1S/C11H7NO2/c12-6-5-9(13)11-7-8-3-1-2-4-10(8)14-11/h1-4,7H,5H2
• InChI Key： GCABLKFGYPIVFC-UHFFFAOYSA-N
• SMILES： O1C(C(CC#N)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 185.04771
• Monoisotopic Mass: 185.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 149-151°
• Boiling Point: 365.1±22.0 °C at 760 mmHg
• Flash Point: 174.6±22.3 °C
• PSA: 54
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(1-benzofuran-2-yl)-3-oxopropanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans